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Cat. No.: B1324544 Get Quote

Application Notes and Protocols: Rigosertib
Sodium Powder
For Researchers, Scientists, and Drug Development Professionals

1.0 Introduction

Rigosertib sodium (ON 01910.Na) is a synthetic benzyl-styryl-sulfone that functions as a

multi-kinase inhibitor with potential antineoplastic activity.[1] It is currently under investigation in

clinical trials for various myelodysplastic syndromes, leukemias, and solid tumors.[1][2][3]

Rigosertib's mechanism of action is complex, involving the inhibition of several signaling

pathways critical for cancer cell proliferation and survival, including Polo-like kinase 1 (Plk1)

and the PI3K/Akt and Ras-Raf-MEK pathways.[1][4][5] Given its investigational nature and

potent biological activity, proper storage and handling are crucial to ensure its stability, efficacy,

and the safety of laboratory personnel.

2.0 Recommended Storage Conditions

To maintain the integrity and stability of Rigosertib sodium powder, it is essential to adhere to

the following storage conditions. Improper storage can lead to degradation.[1]
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Parameter Recommended Condition Source(s)

Temperature
Store in a cool place. Avoid

elevated temperatures.
[1][6][7]

Humidity

Store in a dry environment.

Keep the container tightly

closed to prevent moisture

absorption.

[6][7]

Light Exposure
Protect from intense light to

prevent degradation.
[1]

Container
Keep in a tightly closed,

suitable container.
[6][7]

Ventilation Store in a well-ventilated area. [6][7]

Incompatibilities

Store separately from foodstuff

containers and other

incompatible materials.

[6][7]

3.0 Stability and Degradation

Rigosertib sodium is the sodium salt of a weak acid and exhibits low solubility in acidic (low

pH) solutions.[8] Poor storage conditions, specifically elevated temperature, acidic pH, and

exposure to intense light, can cause degradation of the compound.[1] One known degradation

product is ON-01500, and its presence can affect experimental outcomes.[1] The

pharmaceutical-grade clinical preparation is a sterile, stable, and pure water-soluble solid.[9]

4.0 Experimental Protocols: Handling and Preparation

4.1 General Handling Precautions

Adherence to good industrial hygiene and safety practices is mandatory when handling

Rigosertib sodium.

Ventilation: Always handle Rigosertib sodium powder in a well-ventilated area, preferably

within a chemical fume hood.[6][7]
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Personal Protective Equipment (PPE):

Wear suitable protective clothing.[6][7]

Chemical-impermeable gloves must be worn and inspected before use.[6]

Safety glasses or goggles are required to avoid eye contact.[6]

If exposure limits are exceeded or dust formation is significant, a full-face respirator should

be used.[6]

Avoiding Contamination:

Avoid contact with skin and eyes.[6][7]

Prevent the formation of dust and aerosols.[6][7]

Safety Measures:

Use non-sparking tools to prevent ignition.[6][7]

Implement measures to prevent fire caused by electrostatic discharge.[6][7]

4.2 Protocol for Reconstitution of Rigosertib Sodium Powder

This is a general protocol for research purposes. Specific experimental requirements may

necessitate modifications.

Preparation: Ensure all necessary PPE is worn and the workspace (e.g., fume hood) is clean

and prepared.

Equilibration: Allow the container of Rigosertib sodium powder to reach room temperature

before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of powder using an analytical balance.

Minimize dust creation during this process.
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Solubilization: Rigosertib sodium is soluble in solvents such as DMSO. For in vivo

experiments, complex solvent systems may be required (e.g., 10% DMSO, 40% PEG300,

5% Tween-80, 45% saline).[10]

Add the chosen solvent to the vessel containing the weighed powder.

If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[10]

Storage of Solutions: For in vivo applications, it is recommended to prepare solutions freshly

on the day of use.[10] For in vitro use, stock solutions in DMSO can typically be stored at

-20°C or -80°C, though stability under these conditions should be verified for long-term

storage.

5.0 Visualizations

5.1 Signaling Pathways of Rigosertib

Rigosertib is a multi-target kinase inhibitor. Its primary mechanisms involve the disruption of

key signaling pathways that are often dysregulated in cancer cells, leading to cell cycle arrest

and apoptosis.[1][4][11]
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Caption: Rigosertib inhibits Plk1, PI3K/Akt, and Ras signaling, and destabilizes microtubules.

5.2 Workflow for Handling and Storage of Rigosertib Sodium Powder

This workflow outlines the critical steps from receiving the compound to its final storage to

ensure safety and compound integrity.
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Caption: A logical workflow for the safe handling and storage of Rigosertib sodium powder.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1324544?utm_src=pdf-body-img
https://www.benchchem.com/product/b1324544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1324544?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10145883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10145883/
https://clinicaltrials.eu/drug/rigosertib-sodium/
https://www.pharmaceutical-technology.com/data-insights/rigosertib-sodium-traws-pharma-squamous-cell-carcinoma-likelihood-of-approval/
https://www.pharmaceutical-technology.com/data-insights/rigosertib-sodium-traws-pharma-squamous-cell-carcinoma-likelihood-of-approval/
https://pubchem.ncbi.nlm.nih.gov/compound/Rigosertib
https://www.medchemexpress.com/rigosertib.html
https://www.chemicalbook.com/msds/rigosertib-sodium.pdf
https://www.targetmol.com/attachment/SDS/96218CE3-6030-4186-86FE-9112852BBB30/T5818
https://www.researchgate.net/figure/Overlay-of-dissolution-profiles-of-rigosertib-cholestyramine-PEG20k-112_fig4_317485212
https://pmc.ncbi.nlm.nih.gov/articles/PMC3696538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3696538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3696538/
https://www.medchemexpress.com/Rigosertib-sodium.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8832955/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8832955/
https://www.benchchem.com/product/b1324544#recommended-storage-conditions-for-rigosertib-sodium-powder
https://www.benchchem.com/product/b1324544#recommended-storage-conditions-for-rigosertib-sodium-powder
https://www.benchchem.com/product/b1324544#recommended-storage-conditions-for-rigosertib-sodium-powder
https://www.benchchem.com/product/b1324544#recommended-storage-conditions-for-rigosertib-sodium-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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